2,5-dimethyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)furan-3-carboxamide

• IUPAC Name: 2,5-dimethyl-N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)furan-3-carboxamide
• InChI: InChI=1S/C18H20N2O2S/c1-13-10-17(14(2)22-13)18(21)20(12-16-7-5-9-23-16)11-15-6-4-8-19(15)3/h4-10H,11-12H2,1-3H3
• InChI Key: JSXVENJFBSFMDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N(CC2=CC=CN2C)CC3=CC=CS3
• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol
• CAS No.: 1251634-29-3

Description

2,5-dimethyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)furan-3-carboxamide is a useful research compound. Its molecular formula is C18H20N2O2S and its molecular weight is 328.43. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Antiprotozoal Agents

Research on similar heterocyclic compounds has shown promising antiprotozoal activity. For instance, compounds synthesized from furan derivatives have demonstrated strong DNA affinities and significant in vitro and in vivo activities against protozoal infections, highlighting their potential in developing treatments for diseases like trypanosomiasis and malaria (Ismail et al., 2004).

Photochemical Synthesis Techniques

Another area of research involves the photochemical synthesis of heterocyclic compounds, where studies have developed methods to efficiently produce 2-dimethylaminophenyl derivatives of furan, pyrrole, and thiophene. This demonstrates the compound's relevance in synthetic chemistry for creating building blocks for further chemical synthesis (Guizzardi et al., 2000).

Electrosynthesis in Medicinal Chemistry

Electrosynthesis of heterocyclic acids derivatives, including furan and thiophene carboxylic acids, has been explored for producing compounds with potential pharmacological applications. This illustrates the compound's utility in generating bioactive molecules through electrochemical methods (Konstantinov et al., 1971).

Development of Heterocyclic Fused Systems

Research on synthesizing heterocyclic fused systems, including furopyranone and furopyrrolone derivatives, highlights the synthetic utility of compounds bearing furan and pyrrole motifs in creating complex molecules with potential for biological activity (Ergun et al., 2014).

Influenza Virus Inhibitors

A study reported the synthesis of furan-carboxamide derivatives as potent inhibitors of the H5N1 influenza virus, suggesting the potential application of structurally similar compounds in antiviral research (Yongshi et al., 2017).